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Compound of Interest

Compound Name: Sapriparaquinone

CAS No.: 119139-54-7

Cat. No.: B1681445

Get Quote

Executive Safety Directive
Sapriparaquinone (CAS 119139-54-7) is a bioactive diterpenoid quinone isolated from Salvia

prionitis.[1][2][3] Unlike standard organic reagents, it possesses significant cytotoxic properties

(specifically against leukemic cell lines such as P388) and functions as a DNA-damaging agent

via redox cycling and alkylation mechanisms.

Core Directive: Treat all Sapriparaquinone waste as RCRA Hazardous / Cytotoxic Waste. Do

not dispose of via sanitary sewer or standard solvent streams.[2][3] High-temperature

incineration is the only validated method for complete mineralization of the quinone scaffold.

Technical Specifications & Hazard Profile
Understanding the physicochemical stability of Sapriparaquinone is prerequisite to selecting

the correct disposal route.
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Parameter Specification Operational Implication

CAS Number 119139-54-7
Use for waste manifesting and

inventory tracking.

Molecular Formula C₂₀H₂₆O₃
High carbon content; suitable

for fuel blending/incineration.

Class Diterpenoid Quinone
Redox Active: Generates ROS;

capable of DNA intercalation.

Physical State Yellow Amorphous Solid
High risk of particulate

aerosolization during weighing.

Solubility
Organic Solvents (CHCl₃,

MeOH)

Lipophilic; readily penetrates

dermal barriers.

Toxicity Endpoint Cytotoxic (IC₅₀ < 10 µg/mL)
Zero-tolerance for drain

disposal.

Mechanism of Toxicity: The Case for Strict Containment
To validate why rigorous incineration is required, we must look at the molecular mechanism.

Sapriparaquinone contains a quinone moiety that undergoes enzymatic reduction to a

semiquinone radical. This cycle generates Reactive Oxygen Species (ROS) and leads to DNA

strand breaks—a pathway shared with anthracycline chemotherapeutics.

Figure 1: Quinone-Mediated Cytotoxicity Pathway
This pathway illustrates the self-perpetuating redox cycle that necessitates the complete

destruction of the molecule rather than simple chemical deactivation.
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Caption: Sapriparaquinone induces toxicity via redox cycling, generating ROS that cause

irreversible DNA damage, necessitating high-temp incineration.

Validated Disposal Procedures
A. Solid Waste (Consumables, PPE, Weighing Boats)
Protocol: Segregation & Incineration. Standard autoclaving is insufficient for quinone

destruction due to their thermal stability.

Collection: Place all contaminated solids (gloves, pipette tips, weighing boats) immediately

into a Yellow Chemotherapy/Cytotoxic Waste Bin (or locally designated rigid container).

Sealing: Double-bag using thick polyethylene bags (minimum 2 mil) before placing in the

rigid container.

Labeling: Affix a label reading: "Cytotoxic Waste: Sapriparaquinone - Incinerate Only."

Disposal: Transfer to EHS for High-Temperature Incineration (>1000°C).

B. Liquid Waste (Mother Liquors, Stock Solutions)
Protocol: Solvent Bulking for Fuel Blending.

Segregation: Do not mix with aqueous acid/base streams. Collect in a dedicated "Cytotoxic

Organic Waste" carboy.

Compatibility: Compatible with methanol, DMSO, and chloroform waste streams.
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Deactivation (Surface Only): For trace residues on glassware, rinse with 10% Sodium

Hypochlorite (Bleach).

Note: Bleach oxidizes the quinone ring, disrupting its planarity and reducing intercalation

potential, but the resulting solution must still be collected as hazardous waste.

Final Path: The collected liquid solvent waste must be sent for fuel blending and incineration.

C. Spill Management (Immediate Action)
Protocol: Containment & Wet-Wiping.[4]

Isolate: Evacuate the immediate 10ft radius. Post "Do Not Enter" signage.

PPE Up-Level: Don double nitrile gloves, Tyvek sleeves, and an N95 respirator (if powder is

dispersed).

Contain: Cover spill with absorbent pads.

If Powder: Cover with wet paper towels (ethanol-dampened) to prevent aerosolization. Do

not sweep dry.

If Liquid: Use vermiculite or activated charcoal pads.

Clean: Wipe area 3x with 10% Bleach followed by water.

Dispose: All cleanup materials go into the Cytotoxic Waste Bin.

Operational Workflow: The Disposal Decision Tree
This logic flow ensures no Sapriparaquinone enters the municipal water supply.
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Caption: Decision matrix for segregating Sapriparaquinone waste streams to ensure final

mineralization via incineration.

Verification & Compliance
To ensure "self-validating" safety:

Visual Check: Sapriparaquinone is yellow. Any yellow discoloration on benchtop surfaces

indicates containment failure.

Inventory Log: Mass balance must be reconciled. (Initial Mass - Mass Used) = (Mass in

Waste). Discrepancies >5% trigger a spill investigation.

Labeling: Waste containers must be labeled before waste is added.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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